Cas no 936221-78-2 (1-cyclopropylpyrrolidin-3-amine)

1-Cyclopropylpyrrolidin-3-amine is a versatile amine derivative featuring a cyclopropyl-substituted pyrrolidine core. Its unique structure, combining a rigid cyclopropyl group with a flexible pyrrolidine ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's amine functionality allows for further derivatization, enabling the development of bioactive molecules with tailored properties. Its stability and reactivity under various conditions enhance its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. The cyclopropyl moiety may contribute to improved metabolic stability and binding affinity in target compounds. This scaffold is of interest in the exploration of novel therapeutic agents.
1-cyclopropylpyrrolidin-3-amine structure
936221-78-2 structure
Product Name:1-cyclopropylpyrrolidin-3-amine
CAS No:936221-78-2
MF:C7H14N2
MW:126.199461460114
MDL:MFCD11640862
CID:1122160
PubChem ID:43315358
Update Time:2025-05-22

1-cyclopropylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-3-PyrrolidinaMine
    • 1-cyclopropylpyrrolidin-3-amine
    • EN300-54908
    • Z415647790
    • F1905-0634
    • 936221-78-2
    • SCHEMBL1306991
    • AKOS009456894
    • AB92218
    • (3R)-1-CYCLOPROPYLPYRROLIDIN-3-AMINE
    • 1228948-39-7
    • (3S)-1-CYCLOPROPYLPYRROLIDIN-3-AMINE
    • DB-147535
    • 1257046-59-5
    • MDL: MFCD11640862
    • Inchi: 1S/C7H14N2/c8-6-3-4-9(5-6)7-1-2-7/h6-7H,1-5,8H2
    • InChI Key: PISMTKYGUDKXTE-UHFFFAOYSA-N
    • SMILES: N1(CCC(C1)N)C1CC1

Computed Properties

  • Exact Mass: 126.115698455g/mol
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.3Ų

1-cyclopropylpyrrolidin-3-amine Security Information

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Additional information on 1-cyclopropylpyrrolidin-3-amine

1-Cyclopropylpyrrolidin-3-Amine: A Comprehensive Overview

1-Cyclopropylpyrrolidin-3-amine, also known by its CAS number CAS No. 936221-78-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrrolidine backbone, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The molecular structure of 1-cyclopropylpyrrolidin-3-amine consists of a pyrrolidine ring (a five-membered amine-containing ring) substituted with a cyclopropane group at the 1-position and an amine group at the 3-position. This arrangement imparts the molecule with interesting electronic and steric properties, which are highly desirable in medicinal chemistry. The compound's structure allows for potential interactions with biological targets, such as enzymes or receptors, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-cyclopropylpyrrolidin-3-amine in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of G-protein coupled receptor (GPCR) modulation. The cyclopropane moiety is known to confer rigidity to the molecule, which can enhance selectivity and potency when targeting specific biological systems.

In addition to its pharmacological applications, 1-cyclopropylpyrrolidin-3-amine has been investigated for its potential in materials science. The compound's ability to form stable amide bonds makes it a useful precursor in the synthesis of advanced materials, such as polyamides and other functional polymers. These materials have applications in fields ranging from electronics to biomedical engineering.

The synthesis of 1-cyclopropylpyrrolidin-3-amine typically involves multi-step organic reactions, often utilizing catalytic methods to achieve high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological activity.

From an environmental perspective, researchers have also examined the biodegradation pathways of 1-cyclopropylpyrrolidin-3-amine. Understanding its environmental fate is essential for assessing its safety and sustainability in industrial and pharmaceutical applications. Studies suggest that the compound undergoes microbial degradation under specific conditions, highlighting the importance of responsible use and disposal practices.

In conclusion, 1-cyclopropylpyrrolidin-3-amie, with its unique structural features and versatile applications, continues to be a focal point in chemical research. Its role in drug discovery, materials science, and sustainable chemistry underscores its significance as a valuable compound in modern chemical innovation.

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